Cas no 2228000-63-1 (rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide)

Technical Introduction: rac-2-[(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-yl]acetamide is a bicyclic amine derivative with a structurally constrained framework, offering potential utility in medicinal chemistry and pharmaceutical research. Its rigid bicyclo[3.2.0]heptane scaffold enhances stereochemical control, which may be advantageous in the design of selective ligands or enzyme inhibitors. The presence of both amino and acetamide functional groups provides versatile sites for further derivatization, enabling exploration of structure-activity relationships. This compound’s unique geometry could contribute to improved binding affinity or metabolic stability in target applications. Suitable for synthetic and mechanistic studies, it serves as a valuable intermediate for developing novel bioactive molecules.
rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide structure
2228000-63-1 structure
Product Name:rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide
CAS No:2228000-63-1
MF:C9H16N2O
MW:168.236142158508
CID:5838013
PubChem ID:165522455
Update Time:2025-10-23

rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide
    • 2228000-63-1
    • EN300-1285959
    • rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide
    • Inchi: 1S/C9H16N2O/c10-8(12)5-9(11)4-6-2-1-3-7(6)9/h6-7H,1-5,11H2,(H2,10,12)/t6-,7-,9?/m0/s1
    • InChI Key: KAARKVBQMDELDX-ASLNEKEESA-N
    • SMILES: O=C(CC1(C[C@@H]2CCC[C@@H]21)N)N

Computed Properties

  • Exact Mass: 168.126263138g/mol
  • Monoisotopic Mass: 168.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 69.1Ų

rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1285959-1.0g
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide
2228000-63-1
1g
$0.0 2023-06-07
Enamine
EN300-1285959-50mg
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide
2228000-63-1
50mg
$888.0 2023-10-01
Enamine
EN300-1285959-100mg
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide
2228000-63-1
100mg
$930.0 2023-10-01
Enamine
EN300-1285959-250mg
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide
2228000-63-1
250mg
$972.0 2023-10-01
Enamine
EN300-1285959-500mg
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide
2228000-63-1
500mg
$1014.0 2023-10-01
Enamine
EN300-1285959-1000mg
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide
2228000-63-1
1000mg
$1057.0 2023-10-01
Enamine
EN300-1285959-2500mg
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide
2228000-63-1
2500mg
$2071.0 2023-10-01
Enamine
EN300-1285959-5000mg
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide
2228000-63-1
5000mg
$3065.0 2023-10-01
Enamine
EN300-1285959-10000mg
rac-2-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-6-yl]acetamide
2228000-63-1
10000mg
$4545.0 2023-10-01

Additional information on rac-2-(1R,5R)-6-aminobicyclo3.2.0heptan-6-ylacetamide

Rac-2-(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-ylacetamide: A Comprehensive Overview

Rac-2-(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-ylacetamide, also known by its CAS number 2228000-63-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which contributes to its potential applications in drug discovery and development. The term bicyclo[3.2.0]heptane refers to a fused ring system consisting of a three-membered ring and a two-membered ring, creating a rigid and stable framework that is often desirable in medicinal chemistry.

The rac designation in the compound's name indicates that it exists as a racemic mixture, meaning it contains equal amounts of both enantiomers. This is particularly relevant in stereochemistry, where the configuration of chiral centers can significantly influence the compound's biological activity and pharmacokinetic properties. The (1R,5R) configuration specifies the stereochemistry at the two chiral centers within the bicyclic system, highlighting the importance of stereocontrol in synthesizing such compounds.

Recent advancements in synthetic methodology have enabled more efficient routes to prepare rac-2-(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-ylacetamide. For instance, researchers have explored the use of asymmetric catalysis and enantioselective synthesis to construct the bicyclic core with high stereoselectivity. These methods not only improve yield but also reduce costs associated with separating enantiomers post-synthesis.

In terms of biological activity, rac-2-(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-ylacetamide has shown promise in preclinical studies as a potential therapeutic agent. Its amide functionality suggests that it may act as a substrate for enzymatic processes or serve as a bioisostere in drug design. Furthermore, the bicyclic structure may enhance its ability to interact with specific protein targets, such as G-protein coupled receptors (GPCRs) or kinases, which are common targets in drug discovery.

Recent studies have also investigated the pharmacokinetic profile of this compound. Reports indicate that it exhibits moderate solubility and permeability, which are critical factors for oral bioavailability. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.

The synthesis of rac-2-(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-ylacetamide typically involves a multi-step process that includes ring-closing metathesis or other cyclization techniques to form the bicyclic framework. The introduction of the amide group is often achieved through nucleophilic acyl substitution or coupling reactions using appropriate activating agents.

In conclusion, rac-2-(1R,5R)-6-Aminobicyclo[3.2.0]heptan-6-ylacetamide represents an intriguing compound with potential applications in drug development due to its unique structure and stereochemical properties. As research continues to uncover its biological activity and pharmacokinetic profile, this compound may pave the way for novel therapeutic interventions.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.